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Compound of Interest

Compound Name: Disperse red 91

Cat. No.: B076703

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Disperse Red 91, a
synthetic anthraquinone dye. This document details commercially available sources, typical
purity grades, and analytical methodologies for its characterization. This guide is intended to
assist researchers, scientists, and professionals in drug development in sourcing and utilizing
Disperse Red 91 for their studies.

Commercial Suppliers and Purity Grades

Disperse Red 91 is available from a variety of commercial chemical suppliers, catering to
different research and industrial needs. The purity of the dye is a critical parameter for scientific
applications, ensuring reproducibility and accuracy of experimental results. While "technical
grade" is common for industrial dyeing processes, higher purity grades are essential for
laboratory research. Below is a summary of some commercial suppliers and their stated purity
levels for Disperse Red 91.
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Supplier Website/Platform Stated Purity/Grade

Career Henan Chemical Co. ChemicalBook >98%][1]

Research Grade (Certificate of

MedChemExpress medchemexpress.com Analysis available upon
request)[2][3]
Industrial Grade (Technical
Enochdye enochdye.com ]
Data Sheet available)[4]
) ) Various (Lists multiple
World Dye Variety worldyevariety.com )
suppliers)
Alfa Chemistry alfred-chem.com Not specified
Clinisciences clinisciences.com Research Grade[5]
High-quality laboratory
Gentaur gentaur.com

reagent[6]

Note: Purity specifications can vary between batches and suppliers. It is highly recommended
to request a certificate of analysis (CoA) for lot-specific purity data before purchase, especially
for sensitive applications.

Experimental Protocols: Purity Determination by
High-Performance Liquid Chromatography (HPLC)

High-Performance Liquid Chromatography (HPLC) is a robust and widely used analytical
technique for the separation, identification, and quantification of components in a mixture. It is a
primary method for assessing the purity of dyes like Disperse Red 91. The following is a
generalized HPLC method that can be adapted for the analysis of Disperse Red 91, based on
established protocols for disperse dyes.

Objective: To determine the purity of a Disperse Red 91 sample by separating the main
component from any impurities.

Materials and Reagents:
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Disperse Red 91 sample

Acetonitrile (HPLC grade)

Water (HPLC grade, preferably deionized and filtered)

Methanol (HPLC grade)

Formic acid or other suitable modifier (optional, for pH adjustment of the mobile phase)

0.22 pm syringe filters

Instrumentation:

o High-Performance Liquid Chromatography (HPLC) system equipped with:

[e]

Degasser

o

Binary or Quaternary pump

[¢]

Autosampler

Column oven

[¢]

[e]

Photodiode Array (PDA) or UV-Vis detector

e C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 um patrticle size)

o Data acquisition and processing software (e.g., Empower)

Methodology:

o Standard and Sample Preparation:

o Standard Solution: Accurately weigh a small amount of a Disperse Red 91 reference
standard and dissolve it in a suitable solvent (e.g., acetonitrile or methanol) to prepare a
stock solution of known concentration (e.g., 1 mg/mL). Further dilute the stock solution to
create working standards of lower concentrations.
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o Sample Solution: Prepare a sample solution of Disperse Red 91 in the same manner as
the standard solution.

o Filter all solutions through a 0.22 um syringe filter before injection to remove any
particulate matter.

o Chromatographic Conditions:

o Mobile Phase: A gradient elution is typically employed for separating the main dye from its
impurities. A common mobile phase combination for disperse dyes is a mixture of
acetonitrile and water.

= Mobile Phase A: Water
= Mobile Phase B: Acetonitrile

o Gradient Program:

0-20 min: 40% B to 90% B

20-25 min: Hold at 90% B

25-26 min: 90% B to 40% B

26-30 min: Re-equilibration at 40% B
o Flow Rate: 1.0 mL/min

o Column Temperature: 30 °C

o Injection Volume: 10 pL

o Detection: Monitor the absorbance at the maximum wavelength (Amax) of Disperse Red
91 (typically determined by a PDA scan).

o Data Analysis:

o ldentify the peak corresponding to Disperse Red 91 in the chromatogram by comparing
its retention time with that of the reference standard.
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o The purity of the sample is calculated based on the area percentage of the main peak
relative to the total area of all peaks in the chromatogram.

o Purity (%) = (Area of Disperse Red 91 peak / Total area of all peaks) x 100

Visualizations
Experimental Workflow for Purity Analysis

The following diagram illustrates the typical workflow for determining the purity of a Disperse
Red 91 sample using HPLC.
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Caption: Workflow for HPLC Purity Analysis of Disperse Red 91.
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Signaling Pathways and Biological Interactions

Currently, there is a lack of specific scientific literature detailing the direct interaction of
Disperse Red 91 with defined cellular signaling pathways in a research context. Its primary
application is in the textile and plastics industries as a colorant.[4] Toxicological studies have
been conducted on various disperse dyes, some of which indicate potential for skin
sensitization and other adverse health effects. However, these studies do not typically elucidate
the specific molecular signaling cascades involved. Researchers investigating the biological
effects of Disperse Red 91 would need to conduct foundational studies to identify any such
interactions.

Conclusion

This technical guide provides essential information for researchers and scientists working with
Disperse Red 91. By understanding the available commercial sources, purity grades, and
standard analytical techniques, users can ensure the quality and reliability of their starting
materials. The provided HPLC protocol serves as a robust starting point for in-house purity
verification. While the direct engagement of Disperse Red 91 in specific signaling pathways is
not well-documented, this highlights a potential area for future research into the biological
activity of this and other related anthraquinone-based dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Disperse Red 91: A Technical Guide to Commercial
Suppliers, Purity, and Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076703#commercial-suppliers-and-purity-grades-of-
disperse-red-91]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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